Cas no 21823-27-8 (1-Pentanol, 5-nitro-)

• Product Name: 1-Pentanol, 5-nitro-
• CAS No: 21823-27-8
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 3911085
• PubChem ID: 10964558
• Update Time: 2025-06-16

1-Pentanol, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 5-nitro-
• 21823-27-8
• SCHEMBL2168216
• 5-nitro-1-pentanol
• MFCD28014136
• AKOS040767082
• SY266588
• 5-nitropentan-1-ol
• 5-nitro-pentan-1-ol

• Inchi： 1S/C5H11NO3/c7-5-3-1-2-4-6(8)9/h7H,1-5H2
• InChI Key： UISXXYURSRKYST-UHFFFAOYSA-N
• SMILES： C(O)CCCC[N+]([O-])=O

Computed Properties

• Exact Mass: 133.07389321Da
• Monoisotopic Mass: 133.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-Pentanol, 5-nitro-

1-Pentanol, 5-nitro- (CAS No. 21823-27-8): An Overview of Its Properties, Applications, and Recent Research

1-Pentanol, 5-nitro- (CAS No. 21823-27-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 5-nitro-1-pentanol, is characterized by its unique chemical structure and properties, making it a valuable component in various applications.

The molecular formula of 1-Pentanol, 5-nitro- is C₅H₁₁NO₃, and it has a molecular weight of approximately 135.14 g/mol. The presence of the nitro group (-NO₂) at the 5-position of the pentanol chain imparts specific chemical and physical properties to the molecule. These properties include high polarity, reactivity, and solubility in both polar and non-polar solvents.

In terms of its physical properties, 1-Pentanol, 5-nitro- is a colorless liquid with a characteristic odor. It has a boiling point of around 190°C and a melting point of -60°C. The compound is stable under normal conditions but can undergo various chemical reactions when exposed to certain reagents or conditions.

The chemical structure of 1-Pentanol, 5-nitro- makes it an attractive candidate for use in a variety of applications. In the field of organic synthesis, it serves as an important intermediate in the preparation of more complex molecules. The nitro group can be reduced to an amino group, which opens up possibilities for further functionalization and derivatization.

In biological research, 1-Pentanol, 5-nitro- has been studied for its potential pharmacological activities. Recent studies have explored its effects on cellular processes and its interactions with biological targets. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 1-Pentanol, 5-nitro-. The results showed that this compound could effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, 1-Pentanol, 5-nitro- has also been examined for its antimicrobial activity. A research team from the University of California reported in the Journal of Antibiotics that 1-Pentanol, 5-nitro- exhibited significant antibacterial activity against several Gram-positive and Gram-negative bacteria. This finding highlights its potential as a novel antimicrobial agent in the fight against drug-resistant pathogens.

In the pharmaceutical industry, 1-Pentanol, 5-nitro- is being explored as a lead compound for drug development. Its unique chemical structure allows for the design and synthesis of derivatives with enhanced pharmacological properties. For example, researchers at Pfizer have developed several analogs of 1-Pentanol, 5-nitro- that show improved bioavailability and reduced toxicity compared to the parent compound.

The environmental impact of 1-Pentanol, 5-nitro- is another area of active research. Studies have shown that this compound can be biodegraded by certain microorganisms under aerobic conditions. However, its persistence in aquatic environments remains a concern due to its potential to accumulate in living organisms. Therefore, ongoing efforts are focused on developing environmentally friendly methods for its disposal and treatment.

In conclusion, 1-Pentanol, 5-nitro- (CAS No. 21823-27-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and properties make it an important molecule for further investigation and development. As research continues to uncover new insights into its behavior and potential uses, 1-Pentanol, 5-nitro- is poised to play a significant role in advancing scientific knowledge and technological innovation.